Cas no 6447-48-9 (3-ethoxy-5-iodo-4-[(3-nitrobenzyl)oxy]benzaldehyde)

• Product Name: 3-ethoxy-5-iodo-4-[(3-nitrobenzyl)oxy]benzaldehyde
• CAS No: 6447-48-9
• MF: C₁₆H₁₄INO₅
• MW: 427.190536975861
• CID: 1679316
• PubChem ID: 1337698
• Update Time: 2025-04-21

3-ethoxy-5-iodo-4-[(3-nitrobenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-5-iodo-4-[(3-nitrobenzyl)oxy]benzaldehyde
• 3-ethoxy-5-iodo-4-[(3-nitrophenyl)methoxy]benzaldehyde
• AB00108023-01
• SR-01000234835-1
• SR-01000234835
• 6447-48-9
• DTXSID70361796

• Inchi： 1S/C16H14INO5/c1-2-22-15-8-12(9-19)7-14(17)16(15)23-10-11-4-3-5-13(6-11)18(20)21/h3-9H,2,10H2,1H3
• InChI Key： UZMMPXCLOMVLLJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC1C=CC=C(C=1)[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 426.99122
• Monoisotopic Mass: 426.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.641
• Boiling Point: 553.1°C at 760 mmHg
• Flash Point: 288.3°C
• Refractive Index: 1.65
• PSA: 78.67